Cas no 1779842-32-8 (8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one)

• Product Name: 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one
• CAS No: 1779842-32-8
• CID: 4613381
• Update Time: 2025-05-20

8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one

Additional information on 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one

Comprehensive Analysis of 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one (CAS No. 1779842-32-8): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one (CAS No. 1779842-32-8) has emerged as a compound of significant interest due to its unique structural features and potential applications. This benzoxazine derivative is characterized by a fused heterocyclic ring system, which imparts distinct chemical and biological properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and agrochemical development.

The molecular structure of 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one features a hydroxyl group at the 8-position, which enhances its reactivity and ability to form hydrogen bonds. This attribute makes it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its role as a precursor for bioactive compounds, particularly in designing enzyme inhibitors and antimicrobial agents. The compound's CAS No. 1779842-32-8 is frequently searched in academic databases, reflecting its growing relevance in interdisciplinary research.

One of the trending topics in chemical research is the development of sustainable synthetic methodologies. 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one aligns with this focus, as its synthesis can be optimized using green chemistry principles. For instance, catalytic processes and solvent-free reactions have been explored to minimize environmental impact. This approach resonates with the global push toward eco-friendly chemical production, a subject widely discussed in scientific forums and industry reports.

Another area of interest is the compound's potential in neuropharmacology. Preliminary studies suggest that derivatives of 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one may interact with neurotransmitter systems, opening avenues for treating neurological disorders. This aligns with frequent search queries such as "new neuroprotective agents" and "heterocyclic compounds in CNS drug development." The compound's benzoxazine core is particularly noteworthy, as it mimics motifs found in several FDA-approved drugs.

From a commercial perspective, CAS No. 1779842-32-8 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound due to demand from research institutions and pharmaceutical companies. Its applications extend to material science, where it serves as a building block for polymers with enhanced thermal stability. This versatility makes it a subject of interest for patent filings and collaborative R&D projects.

In summary, 8-hydroxy-3,4-dihydro-2H-1,3-benzoxazin-2-one (CAS No. 1779842-32-8) represents a multifaceted compound with broad scientific and industrial implications. Its structural uniqueness, combined with emerging applications in drug discovery and sustainable chemistry, positions it as a key player in modern chemical research. As investigations continue, this compound is likely to feature prominently in publications and innovation pipelines worldwide.